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Cat. No.: B119574

An In-depth Technical Guide to D-Mannonic
acid-1,4-lactone

For Researchers, Scientists, and Drug Development Professionals

Core Summary

D-Mannonic acid-1,4-lactone, a derivative of D-mannose, is a carbohydrate of significant
interest in biochemical research and pharmaceutical development. This technical guide
provides a comprehensive overview of its chemical properties, synthesis, and biological
relevance, with a focus on its potential applications in drug development. All quantitative data is
summarized in structured tables, and key experimental methodologies are detailed.

Physicochemical Properties

D-Mannonic acid-1,4-lactone, with the CAS number 26301-79-1, is a white, crystalline solid.
[1][2] Its molecular formula is CeéH100s, corresponding to a molecular weight of 178.14 g/mol .
[3][4] Key physicochemical properties are summarized in Table 1.
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Property Value Reference(s)
CAS Number 26301-79-1 [21[4]
Molecular Formula CeH1006 [2][3]
Molecular Weight 178.14 g/mol [31[4]
Appearance White crystalline powder [1]

Melting Point >151 °C [1]

Optical Rotation [0]2°_ D =50-54° (c=3in H20) [1]

Synthesis of D-Mannonic acid-1,4-lactone

The primary method for synthesizing D-Mannonic acid-1,4-lactone is through the oxidation of
D-mannose, followed by intramolecular cyclization.[5]

Experimental Protocol: Oxidation of D-Mannose to D-
Mannonic acid-1,4-lactone

This protocol describes the synthesis via bromine water oxidation.
Materials:

e D-mannose

e Bromine

e Sodium bicarbonate

e Water

e Reaction vessel

e Magnetic stirrer

e pH meter
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Procedure:

Dissolve D-mannose in water in the reaction vessel.

e Cool the solution in an ice bath.
e Slowly add bromine to the stirred solution.

e Maintain the pH of the reaction mixture between 2 and 3 by adding sodium bicarbonate as
needed.[5]

o Continue stirring at 20°C for approximately 96 hours.[6]

» After the reaction is complete, heat the solution to 60-80°C to promote the intramolecular
cyclization (lactonization) to form D-Mannonic acid-1,4-lactone.[5]

e The crude product can be purified by recrystallization.
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Caption: Synthesis of D-Mannonic acid-1,4-lactone from D-mannose.

Biological Activity and Potential Signhaling Pathways

While research into the specific signaling pathways modulated by D-Mannonic acid-1,4-
lactone is ongoing, preliminary evidence and studies on structurally similar compounds
suggest potential involvement in apoptosis and antioxidant responses.[5]

Apoptosis

Some studies on related sugar lactones, such as D-Saccharic acid-1,4-lactone (DSL), have
demonstrated a protective role against apoptosis.[7] DSL has been shown to inhibit both the
extrinsic (death receptor-mediated) and intrinsic (mitochondria-dependent) apoptotic pathways.
[71[8] In models of hyperglycemia-induced hepatic apoptosis, DSL was found to suppress the
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activation of caspase-8 and the cleavage of Bid (t-Bid) in the extrinsic pathway.[7] In the
intrinsic pathway, it helps to maintain mitochondrial membrane potential and prevent the
release of cytochrome c.[7][8] Given the structural similarities, it is hypothesized that D-
Mannonic acid-1,4-lactone may exert similar effects, although direct experimental evidence is
required.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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